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Compound of Interest

Compound Name: Dehydro Mefloquine-d5

Cat. No.: B587915 Get Quote

Dehydro Mefloquine-d5: A Technical Safety
Profile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for Dehydro Mefloquine-
d5 (CAS No. 1246819-32-8), a deuterated analog of Dehydro Mefloquine. The information

presented herein is compiled from publicly available data and safety data sheets for structurally

related compounds, in the absence of a publicly accessible, comprehensive Safety Data Sheet

(SDS) for Dehydro Mefloquine-d5 itself. This document is intended to support researchers,

scientists, and drug development professionals in the safe handling and use of this compound.

Chemical and Physical Properties
Dehydro Mefloquine-d5 is a stable isotope-labeled form of Dehydro Mefloquine. While a

specific SDS with detailed physical and chemical properties for the deuterated compound is not

publicly available, the properties of the parent compound, Mefloquine Hydrochloride, can be

used as a close surrogate for initial safety assessments.
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Property Data (Mefloquine HCl) Reference

CAS Number
1246819-32-8 (Dehydro

Mefloquine-d5)

Molecular Formula C₁₇H₅D₅F₆N₂O

Molecular Weight 377.3 g/mol

Appearance Solid

Solubility Information not available

Storage Temperature Recommended: 2-8°C

Hazard Identification and Toxicology
A comprehensive toxicological profile for Dehydro Mefloquine-d5 is not publicly available. The

hazard information is therefore based on the parent compound, Mefloquine. Mefloquine is

known to have potential neurological and psychiatric side effects in humans.

It is crucial to handle Dehydro Mefloquine-d5 with the assumption that it may exhibit similar

toxicological properties to Mefloquine.
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Hazard Type Description (based on Mefloquine)

Acute Toxicity
May be harmful if swallowed, inhaled, or

absorbed through the skin.

Skin Corrosion/Irritation May cause skin irritation.

Eye Damage/Irritation May cause serious eye irritation.

Respiratory/Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to the central nervous

system and liver through prolonged or repeated

exposure.

Aspiration Hazard No data available.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Dehydro Mefloquine-d5
are not publicly available. The toxicological data for the parent compound, Mefloquine, would

have been generated following standardized OECD (Organisation for Economic Co-operation

and Development) or equivalent guidelines for chemical safety testing. These protocols

typically involve:

Acute Toxicity Studies: Determination of LD50 (oral, dermal) and LC50 (inhalation) in animal

models (e.g., rats, mice).

Irritation and Corrosivity Studies: Assessment of skin and eye irritation potential using animal

models (e.g., rabbits).

Genotoxicity Assays: In vitro and in vivo tests to evaluate the potential for mutagenicity (e.g.,

Ames test, micronucleus assay).
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Repeated Dose Toxicity Studies: Sub-acute, sub-chronic, and chronic studies in animal

models to identify target organs and establish No-Observed-Adverse-Effect Levels

(NOAELs).

Hazard Identification and Response Workflow
The following diagram illustrates a logical workflow for identifying and responding to potential

hazards associated with Dehydro Mefloquine-d5.

Hazard Identification and Response Workflow for Dehydro Mefloquine-d5

Hazard Identification

Personal Protective Equipment (PPE)

Exposure Event

First Aid Response

Review Safety Data Sheet
(or surrogate data for related compounds)

Assess Physical Hazards
(e.g., dust explosion)

Assess Health Hazards
(Toxicity, Irritation, etc.)

Use in a well-ventilated area
(e.g., fume hood)

Wear appropriate PPE:
- Safety glasses/goggles

- Lab coat
- Gloves (e.g., nitrile)

Inhalation

Move to fresh air.
Seek medical attention if symptoms persist.

Skin Contact

Wash with soap and water.
Remove contaminated clothing.

Eye Contact

Rinse cautiously with water for several minutes.
Seek medical attention.

Ingestion

Do NOT induce vomiting.
Seek immediate medical attention.
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Caption: Hazard identification and response workflow for Dehydro Mefloquine-d5.
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Recommended Personal Protective Equipment
(PPE)
The following diagram outlines the recommended personal protective equipment for handling

Dehydro Mefloquine-d5 in a laboratory setting.
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Recommended PPE for Handling Dehydro Mefloquine-d5

Engineering Controls

Personal Protective Equipment

Hygiene Practices

Chemical Fume Hood

Safety Glasses with Side Shields or Goggles

Adequate General Laboratory Ventilation

Chemical-resistant Gloves (e.g., Nitrile)

Laboratory Coat

Consider a respirator if dusts are generated
and engineering controls are insufficient.

Wash hands thoroughly after handling

Do not eat, drink, or smoke in the work area

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling Dehydro Mefloquine-d5.
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Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Safety Data Sheet (SDS). Users should always consult the most current

SDS for Dehydro Mefloquine-d5 provided by the supplier before handling this material. All

laboratory work should be conducted by trained professionals in accordance with established

safety protocols and regulations.

To cite this document: BenchChem. [Dehydro Mefloquine-d5 safety data sheet information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587915#dehydro-mefloquine-d5-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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